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Compound of Interest

Compound Name: Gold-195

Cat. No.: B1194844

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed dosimetry data and comprehensive radiation safety protocols
for the handling of Gold-195 (Au-195). Adherence to these guidelines is crucial for ensuring a
safe laboratory environment and minimizing radiation exposure to personnel.

Dosimetry and Radiological Characteristics of Gold-
195

Gold-195 is a radioactive isotope of gold with a half-life of 186.1 days.[1] It decays by electron
capture to stable Platinum-195 (Pt-195), emitting a spectrum of gamma rays and conversion
electrons.[2][3][4] Understanding these radiological properties is fundamental to implementing
appropriate safety measures.

Quantitative Dosimetry Data

The following table summarizes the key dosimetric and radiological data for Gold-195.
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Parameter Value Unit
Half-Life (T%2) 186.1 days
Decay Mode Electron Capture -
Primary Gamma Emissions 98.8, 129.7, 228.5 keV
Primary Conversion Electron
o 29.3, 66.8, 86.6, 97.5 keV
Emissions
Annual Limit on Intake (ALI) - ]
) 1x104 uCi
Inhalation
Derived Air Concentration )
5x10-6 pCi/ml
(DAC)
Half-Value Layer (HVL) in Lead ~0.3 mm
Tenth-Value Layer (TVL) in
~1.0 mm

Lead

Note: Gamma and electron emission data represent the most abundant energies. A more

detailed spectrum exists. HVL and TVL values are approximate for the primary gamma

energies.

Decay Scheme of Gold-195

The following diagram illustrates the decay pathway of Gold-195 to Platinum-195.
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Decay scheme of Gold-195.

Radiation Safety Protocols

A robust radiation safety program is mandatory when working with Gold-195. The following

protocols are based on the principles of As Low As Reasonably Achievable (ALARA), time,

distance, and shielding.

Personal Protective Equipment (PPE)

A standard set of PPE is required for handling unsealed Gold-195 sources.

PPE Item Specification
Lab Coat Standard laboratory coat, fully buttoned.
Gloves Two pairs of disposable nitrile gloves.

Eye Protection

Safety glasses with side shields or goggles.

Dosimetry

Whole-body and ring dosimeters.
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Shielding

The primary gamma emissions of Gold-195 are in the low to medium energy range. Lead is an
effective shielding material for these energies.

o Stock Vials: Store stock solutions of Gold-195 in lead containers (pigs) with a wall thickness
of at least 3-6 mm.

o Work Area: Conduct all work with open sources of Gold-195 behind lead L-shields. The
thickness of the shield should be a minimum of 3-6 mm of lead.

o Waste: Store liquid and solid waste in appropriately shielded containers.

Contamination Control

Regular monitoring for contamination is essential to prevent the spread of radioactive material.

» Surveys: Perform surveys of the work area, hands, and clothing with a Geiger-Mdller survey
meter at the beginning and end of each procedure.

» Wipe Tests: Conduct and document weekly wipe tests of the work area and equipment.

o Decontamination: In case of contamination, decontaminate the affected area immediately
using a suitable decontamination solution.

Experimental Protocols: Representative Workflow
for Protein Radiolabeling

The following is a generalized protocol for the radiolabeling of a protein with Gold-195. This
protocol should be adapted and optimized for specific applications.

Materials and Reagents

e Gold-195 in a suitable chemical form (e.qg., [*°*>Au]AuCls)
» Protein to be labeled

» Chelating agent (if necessary for the specific labeling chemistry)
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Reaction buffer (e.g., phosphate-buffered saline, pH 7.4)

Quenching solution

Size-exclusion chromatography column for purification

Radio-TLC or radio-HPLC system for quality control

Labeling Procedure

The logical workflow for a typical radiolabeling experiment is outlined below.
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Workflow for protein radiolabeling.

+ Preparation: In a designated radioactive work area, prepare the protein solution in the
reaction buffer. Thaw the Gold-195 stock solution.

+ Reaction: Add the appropriate volume of Gold-195 to the protein solution. The molar ratio of
gold to protein will need to be optimized. Incubate the reaction mixture at the optimal
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temperature and time for the specific protein and labeling chemistry.

e Quenching: Stop the reaction by adding a quenching solution, if required by the specific
chemistry.

 Purification: Separate the radiolabeled protein from unreacted Gold-195 using a pre-
equilibrated size-exclusion chromatography column. Collect fractions and measure the
radioactivity in each fraction.

o Quality Control: Determine the radiochemical purity of the final product using radio-TLC or
radio-HPLC.

Waste Disposal

Proper management of radioactive waste is critical for safety and regulatory compliance.

Waste Segregation

e Short-lived vs. Long-lived: Gold-195 has a half-life of 186.1 days, classifying it as a long-
lived isotope for laboratory waste purposes. It must be segregated from short-lived isotopes
(half-life < 90 days).[5]

o Physical Form: Segregate waste into dry solids (gloves, paper towels), liquids (aqueous
solutions), and sharps.

o Mixed Waste: Avoid generating mixed waste (radioactive and hazardous chemical waste)
whenever possible. If mixed waste is generated, it requires special handling and disposal
procedures.

Waste Containers and Labeling

o Use designated, properly shielded containers for each waste stream.

o Clearly label each container with the radiation symbol, the isotope (Gold-195), the activity,
the date, and the chemical composition of the contents.

Disposal Pathway
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All Gold-195 waste must be disposed of through the institution's licensed radioactive waste
disposal program. Do not dispose of any radioactive waste in the regular trash or down the
sanitary sewer.

By implementing these dosimetry-informed safety protocols and following standardized
experimental procedures, researchers can safely and effectively utilize Gold-195 in their work.
Always consult with your institution's Radiation Safety Officer for specific guidance and
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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